The ROCK Inhibitor 5-(Benzothiophen-2-YL)-1H-indazole (Y-39983): A Technical Guide to its Mechanism of Action
The ROCK Inhibitor 5-(Benzothiophen-2-YL)-1H-indazole (Y-39983): A Technical Guide to its Mechanism of Action
Introduction
5-(Benzothiophen-2-YL)-1H-indazole, widely recognized in scientific literature as Y-39983, is a potent and highly selective inhibitor of Rho-associated protein kinase (ROCK).[1] The indazole scaffold is a privileged structure in medicinal chemistry, known for its presence in numerous biologically active compounds.[2][3][4][5] Y-39983 has emerged as a critical research tool and a potential therapeutic agent, particularly in the fields of ophthalmology and neurobiology. Its mechanism of action, centered on the modulation of the ROCK signaling pathway, has profound effects on fundamental cellular processes such as cell adhesion, migration, proliferation, and apoptosis.[6][7] This technical guide provides an in-depth exploration of the molecular mechanism of Y-39983, detailing the downstream cellular consequences of ROCK inhibition and outlining the key experimental protocols for its characterization.
Core Mechanism of Action: Inhibition of the Rho/ROCK Signaling Pathway
The primary molecular target of Y-39983 is the Rho-associated protein kinase (ROCK).[1] The Rho/ROCK pathway is a central regulator of cell shape and motility. The small GTPase RhoA, when activated, binds to and activates ROCK, initiating a downstream signaling cascade. Y-39983 exerts its effects by directly binding to the active site of ROCK1 and ROCK2, preventing the phosphorylation of its downstream substrates.[1][7] This inhibition leads to a cascade of cellular events, primarily related to the disassembly of the actin cytoskeleton.
Key downstream effects of Y-39983-mediated ROCK inhibition include:
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Cytoskeletal Relaxation and Changes in Cell Morphology: ROCK phosphorylates and inactivates myosin light chain phosphatase (MLCP) via its myosin-binding subunit (MBS), and directly phosphorylates the myosin light chain (MLC).[8] This leads to increased MLC phosphorylation, promoting actin-myosin contractility and the formation of stress fibers and focal adhesions. Y-39983, by inhibiting ROCK, reverses this process, leading to decreased MLC phosphorylation, relaxation of the actin cytoskeleton, and a more spread-out cellular morphology.[6][9]
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Promotion of Cell Proliferation and Survival: In certain cell types, such as corneal endothelial cells, inhibition of the over-activated ROCK pathway by Y-39983 can trigger cyclin D-dependent proliferation.[6] It has also been shown to mitigate oxidative stress-induced apoptosis by lowering intracellular reactive oxygen species (ROS) levels.[6]
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Neuroprotection and Axonal Regeneration: Y-39983 has demonstrated significant neuroprotective effects. It promotes axonal regeneration of retinal ganglion cells and may increase blood flow in the optic nerve head.[10] The inhibitory effect of Y-39983 on demyelination is likely due to the inactivation of ROCK substrates that are crucial for neurite outgrowth and growth cone collapse.
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Increased Aqueous Humor Outflow: In the context of glaucoma, Y-39983 increases the outflow of aqueous humor through the trabecular meshwork.[9][11][12][13] This is achieved by inducing filamentous actin remodeling in trabecular meshwork cells, leading to reduced cell motility and transepithelial resistance.[9]
Signaling Pathway Diagram
Caption: The Rho/ROCK signaling pathway and the inhibitory action of Y-39983.
Quantitative Data Summary
| Parameter | Value | Target | Reference |
| IC₅₀ | ~3.6 nM | ROCK | [1] |
| IOP Reduction (Rabbits) | 13.2 ± 0.6 mm Hg (at 0.1%) | Intraocular Pressure | [11][12][13] |
| IOP Reduction (Monkeys) | 2.5 ± 0.8 mm Hg (at 0.05%) | Intraocular Pressure | [11][12][13] |
| Conventional Outflow Increase (Rabbits) | 65.5% | Aqueous Humor Outflow | [11][12] |
Experimental Protocols
The following protocols are foundational for characterizing the mechanism of action of ROCK inhibitors like Y-39983.
In Vitro ROCK Kinase Activity Assay
This assay directly measures the ability of Y-39983 to inhibit ROCK-mediated phosphorylation of a substrate.
Principle: This enzyme immunoassay detects the phosphorylation of a recombinant Myosin Phosphatase Target Subunit 1 (MYPT1) by active ROCK. The amount of phosphorylated MYPT1 is then quantified using a specific antibody.[5][14]
Methodology:
-
Plate Preparation: Use a 96-well plate pre-coated with recombinant MYPT1.
-
Sample Preparation: Prepare serial dilutions of Y-39983 in kinase buffer. Also, prepare a positive control with active ROCK-II enzyme and a negative control without the enzyme.
-
Kinase Reaction: Add the diluted Y-39983 and active ROCK-II to the wells. Initiate the reaction by adding a kinase reaction buffer containing ATP and MgCl₂.
-
Incubation: Incubate the plate at 30°C for 30-60 minutes with gentle agitation.
-
Stopping the Reaction: Stop the reaction by adding EDTA or by washing the wells.
-
Antibody Incubation: Add an anti-phospho-MYPT1 (e.g., Thr696) primary antibody and incubate for 1 hour at room temperature.
-
Washing: Wash the wells three times with a wash buffer (e.g., TBST).
-
Secondary Antibody Incubation: Add an HRP-conjugated secondary antibody and incubate for 1 hour at room temperature.
-
Detection: After a final wash, add a TMB substrate and incubate until color develops. Stop the reaction with a stop solution.
-
Data Analysis: Read the absorbance at 450 nm. Calculate the IC₅₀ value of Y-39983 by plotting the percentage of inhibition against the log concentration of the inhibitor.
Western Blotting for Phosphorylated ROCK Substrates
This method assesses the effect of Y-39983 on the phosphorylation status of downstream ROCK targets in a cellular context.
Principle: Cells are treated with Y-39983, and cell lysates are subjected to SDS-PAGE and Western blotting to detect the levels of phosphorylated proteins such as p-MLC and p-MYPT1.[8][15][16][17][18][19]
Methodology:
-
Cell Culture and Treatment: Culture cells to the desired confluency and treat with various concentrations of Y-39983 for a specified time. Include a vehicle-treated control.
-
Cell Lysis: Wash cells with ice-cold PBS and lyse them in a lysis buffer supplemented with protease and phosphatase inhibitors.
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Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.
-
SDS-PAGE: Denature an equal amount of protein from each sample in Laemmli buffer and separate the proteins on an SDS-polyacrylamide gel.
-
Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.
-
Blocking: Block the membrane with 5% BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.
-
Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for the phosphorylated protein of interest (e.g., anti-phospho-MLC, anti-phospho-MYPT1) overnight at 4°C.
-
Washing: Wash the membrane three times with TBST for 5-10 minutes each.
-
Secondary Antibody Incubation: Incubate the membrane with an HRP-conjugated secondary antibody for 1 hour at room temperature.
-
Detection: After a final wash, visualize the protein bands using an enhanced chemiluminescence (ECL) detection reagent.
-
Analysis: Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein levels.
Phalloidin Staining for F-Actin Visualization
This technique allows for the visualization of changes in the actin cytoskeleton in response to Y-39983 treatment.
Principle: Fluorescently-conjugated phalloidin binds with high affinity to filamentous actin (F-actin), allowing for its visualization by fluorescence microscopy.[1][7][10][11]
Methodology:
-
Cell Culture: Grow adherent cells on glass coverslips.
-
Treatment: Treat the cells with Y-39983 at various concentrations.
-
Fixation: Wash the cells with PBS and fix with 4% paraformaldehyde in PBS for 10-15 minutes at room temperature.
-
Permeabilization: Wash the cells with PBS and permeabilize with 0.1% Triton X-100 in PBS for 5-15 minutes.
-
Staining: Wash the cells with PBS and incubate with a fluorescently-labeled phalloidin conjugate (e.g., TRITC-phalloidin) for 20-90 minutes at room temperature, protected from light.
-
Counterstaining (Optional): Nuclei can be counterstained with DAPI.
-
Mounting: Wash the coverslips with PBS and mount them onto microscope slides using an antifade mounting medium.
-
Imaging: Visualize the cells using a fluorescence microscope with the appropriate filter sets.
Cell Migration (Scratch) Assay
This assay measures the effect of Y-39983 on collective cell migration.
Principle: A "scratch" or cell-free area is created in a confluent cell monolayer, and the rate of wound closure by cell migration is monitored over time.[2][9][12][13][20]
Methodology:
-
Cell Seeding: Seed cells in a multi-well plate and grow them to form a confluent monolayer.
-
Scratch Creation: Create a linear scratch in the monolayer using a sterile pipette tip.
-
Washing: Gently wash the cells with media to remove detached cells.
-
Treatment: Add fresh media containing different concentrations of Y-39983 or a vehicle control.
-
Imaging: Capture images of the scratch at time zero and at regular intervals thereafter (e.g., every 4-8 hours) using a phase-contrast microscope.
-
Data Analysis: Measure the width or area of the scratch at each time point. Calculate the rate of wound closure to determine the effect of Y-39983 on cell migration.
BrdU Cell Proliferation Assay
This assay quantifies the effect of Y-39983 on cell proliferation.
Principle: The thymidine analog, 5-bromo-2'-deoxyuridine (BrdU), is incorporated into newly synthesized DNA during the S-phase of the cell cycle. Incorporated BrdU is then detected using a specific antibody.[3][6][21][22]
Methodology:
-
Cell Culture and Treatment: Plate cells and treat them with Y-39983 for the desired duration.
-
BrdU Labeling: Add BrdU labeling solution to the cell culture medium and incubate for 1-24 hours, depending on the cell type.
-
Fixation and Denaturation: Fix the cells and denature the DNA using a fixing/denaturing solution to expose the incorporated BrdU.
-
Antibody Incubation: Incubate the cells with an anti-BrdU primary antibody.
-
Secondary Antibody Incubation: Add an HRP-conjugated or fluorescently-labeled secondary antibody.
-
Detection: For HRP-conjugated antibodies, add a TMB substrate and measure the absorbance. For fluorescently-labeled antibodies, visualize and quantify the signal using a fluorescence microscope or flow cytometer.
-
Analysis: Compare the amount of BrdU incorporation in Y-39983-treated cells to that in control cells to determine the effect on cell proliferation.
Experimental Workflow Diagram
Caption: Workflow for characterizing the mechanism of action of Y-39983.
Conclusion
5-(Benzothiophen-2-YL)-1H-indazole (Y-39983) is a powerful pharmacological tool for dissecting the complexities of the Rho/ROCK signaling pathway. Its high potency and selectivity make it an invaluable reagent for in vitro and in vivo studies. The profound effects of Y-39983 on the actin cytoskeleton, cell proliferation, and survival underscore the therapeutic potential of ROCK inhibition in a range of diseases, from glaucoma to neurodegenerative disorders. A thorough understanding of its mechanism of action, facilitated by the experimental approaches detailed in this guide, is paramount for advancing both basic research and the development of novel therapeutics targeting the ROCK pathway.
References
- Y-39983, a selective Rho-kinase inhibitor, attenuates experimental autoimmune encephalomyelitis via inhibition of demyelination.
- Effect of ROCK-inhibitor Y-39983 on the proliferation of MCECs.
- Y-39983 HCl | CAS#471843-75-1 | ROCK inhibitor. MedKoo Biosciences.
- Rho kinase inhibitor. Wikipedia.
- Thrombospondin‐1 mediates Rho‐kinase inhibitor‐induced increase in outflow‐facility. The FASEB Journal.
- Effects of topical administration of y-39983, a selective rho-associated protein kinase inhibitor, on ocular tissues in rabbits and monkeys. PubMed.
- Effects of Y-39983, a selective Rho-associated protein kinase inhibitor, on blood flow in optic nerve head in rabbits and axonal regeneration of retinal ganglion cells in r
- Effects of Y-39983, a Selective Rho-Associated Protein Kinase Inhibitor, on Blood Flow in Optic Nerve Head in Rabbits and Axonal Regeneration of Retinal Ganglion Cells in R
- Effects of Topical Administration of Y-39983, a Selective Rho-Associated Protein Kinase Inhibitor, on Ocular Tissues in Rabbits. IOVS.
- Effects of Topical Administration of Y-39983, a Selective Rho-Associated Protein Kinase Inhibitor, on Ocular Tissues in Rabbits and Monkeys. IOVS.
- Recent Progress in Chemistry and Biology of Indazole and its Derivatives: A Brief Review.
- Scr
- BrdU Cell Proliferation Assay Kit. Cell Signaling Technology.
- Indazoles in Drug Discovery. PharmaBlock.
- Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Publishing.
- BrdU Staining Protocol.
- Rho-associated Kinase (ROCK) Activity Assay. Sigma-Aldrich.
- Phalloidin staining protocol. Abcam.
- CJST Synthesis of Pharmacologically Active Indazoles and Its Analogues: A Review.
- Measurement of Rho-Associated Kinase (ROCK) Activity in Humans: Validity of Leukocyte p-MBS/t-MBS in Comparison with Vascular Response to Fasudil. PMC.
- Western blot for phosphoryl
- Best Practice for Western Blot Detection of Phosphoryl
- Phosphorylation of the myosin phosphatase targeting subunit and CPI-17 during Ca2+ sensitiz
- Tips for detecting phosphoproteins by western blot. Proteintech Group.
- Tips to Optimize your Western Blot for Phosphoryl
Sources
- 1. Phalloidin labeling protocol for optimal F-actin staining [abberior.rocks]
- 2. Wound healing assay | Abcam [abcam.com]
- 3. bio-protocol.org [bio-protocol.org]
- 4. A Method for Measuring Rho Kinase Activity in Tissues and Cells - PMC [pmc.ncbi.nlm.nih.gov]
- 5. cellbiolabs.com [cellbiolabs.com]
- 6. BrdU Labeling & Detection Protocol | Thermo Fisher Scientific - TW [thermofisher.com]
- 7. researchgate.net [researchgate.net]
- 8. Measurement of Rho-Associated Kinase (ROCK) Activity in Humans: Validity of Leukocyte p-MBS/t-MBS in Comparison with Vascular Response to Fasudil - PMC [pmc.ncbi.nlm.nih.gov]
- 9. clyte.tech [clyte.tech]
- 10. Unlocking the Secrets of Phalloidin Staining: A Deep Dive Into F-Actin Visualization - Oreate AI Blog [oreateai.com]
- 11. pdf.benchchem.com [pdf.benchchem.com]
- 12. royalsocietypublishing.org [royalsocietypublishing.org]
- 13. med.virginia.edu [med.virginia.edu]
- 14. sigmaaldrich.com [sigmaaldrich.com]
- 15. Western blot for phosphorylated proteins | Abcam [abcam.com]
- 16. bio-rad-antibodies.com [bio-rad-antibodies.com]
- 17. Phosphorylation of the myosin phosphatase targeting subunit and CPI-17 during Ca2+ sensitization in rabbit smooth muscle - PMC [pmc.ncbi.nlm.nih.gov]
- 18. Tips for detecting phosphoproteins by western blot | Proteintech Group [ptglab.com]
- 19. Western Blot for Phosphorylated Proteins - Tips & Troubleshooting | R&D Systems [rndsystems.com]
- 20. bio-protocol.org [bio-protocol.org]
- 21. media.cellsignal.com [media.cellsignal.com]
- 22. creative-diagnostics.com [creative-diagnostics.com]
